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Compound of Interest

Compound Name: Cefcapene pivoxil

Cat. No.: B020335

Cefcapene Pivoxil in Odontogenic Infections: A
Comparative Clinical Efficacy Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the clinical efficacy of Cefcapene pivoxil with
other commonly used antibiotics for the treatment of odontogenic infections. The information is
compiled from available clinical studies to aid in research and development efforts in the field of
antibacterial therapies for dental and oral surgery applications.

Cefcapene Pivoxil: Efficacy in Acute Odontogenic
Infections

Cefcapene pivoxil, a third-generation oral cephalosporin, has been evaluated for its
effectiveness in treating acute odontogenic infections. A notable clinical study in Japan provides
key insights into its performance.

Experimental Protocol: Clinical Study of Cefcapene
Pivoxil in Odontogenic Infections

A multi-center study was conducted across 3 primary and 9 secondary medical facilities in
Japan to assess the efficacy and safety of Cefcapene pivoxil in adult patients with acute
odontogenic infections.
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o Patient Population: 146 adult patients diagnosed with periodontitis, pericoronitis, or jaw
osteitis.

o Treatment Regimen: The majority of patients (139) received a daily dose of 300 mg of
Cefcapene pivoxil, while a smaller group (7) received 450 mg per day.

» Efficacy Evaluation: Clinical efficacy was judged by the primary physician based on the
resolution of signs and symptoms. An additional assessment was made on day 3 according
to the "Evaluation Standards of Antibiotic Efficacy in the Areas of Dentistry and Oral

Surgery."”
o Safety Assessment: The incidence of adverse reactions was monitored throughout the study.

Below is a graphical representation of the experimental workflow for this clinical study.
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Caption: Workflow of the clinical study on Cefcapene pivoxil for odontogenic infections.

Quantitative Data on Cefcapene Pivoxil Efficacy

The clinical efficacy of Cefcapene pivoxil in this study is summarized in the table below.
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Infection Type Number of Cases Efficacious Cases Efficacy Rate
Periodontitis 84 76 90.5%
Pericoronitis 10 8 80.0%
Jaw Osteitis 52 49 94.2%
Overall 146 133 91.1%

Data from a clinical study on Cefcapene pivoxil in adults with acute odontogenic infection.[1]

The study also reported a low incidence of mild adverse reactions, occurring in 2 out of 153
cases (1.4%).[1]

Comparative Analysis with Alternative Antibiotics

The standard of care for odontogenic infections often involves penicillins, such as amoxicillin,
frequently combined with a 3-lactamase inhibitor like clavulanic acid, or clindamycin,
particularly for patients with penicillin allergies.[2][3]

Amoxicillin-Clavulanate vs. Clindamycin in Odontogenic
Infections

A randomized, observer-blind, phase IV study directly compared the efficacy and tolerability of
amoxicillin-clavulanate and clindamycin in patients with acute odontogenic infections.

o Patient Population: 472 subjects with acute odontogenic infections, predominantly periapical
abscesses.[4]

e Treatment Arms:
o Amoxicillin-Clavulanate: 875 mg/125 mg twice daily (BID).[4]
o Clindamycin: 150 mg four times daily (QID).[4]

e Treatment Duration: 5 or 7 days based on clinical response.[4]
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e Primary Endpoint: The percentage of subjects achieving clinical success, which was a
composite measure of improvement in pain, swelling, fever, and the need for additional
antimicrobial therapy, at the end of treatment.[4][5]

o Clinical Success Common Adverse
Antibiotic Dosage
Rate Events
Amoxicillin- Raised liver enzymes,
875 mg/125 mg BID 88.2% )

Clavulanate diarrhea, headache

) ) Raised liver enzymes,
Clindamycin 150 mg QID 89.7%

diarrhea, headache

Data from a randomized study comparing amoxicillin/clavulanic acid and clindamycin in
odontogenic infections.[4][5][6]

The study concluded that amoxicillin-clavulanate was non-inferior to clindamycin in achieving
clinical success in acute odontogenic infections.[4][5] The safety profiles of both drugs were
consistent with their known side effects.[4][5][6]

Indirect Comparison of Cefcapene Pivoxil with
Amoxicillin

While a direct randomized controlled trial comparing Cefcapene pivoxil with amoxicillin for the
treatment of established odontogenic infections was not identified, a retrospective study from
Japan compared their prophylactic effects in preventing surgical site infections after impacted
mandibular third molar surgery.

In this study, the incidence of postoperative infection was reported to be 2.4% with amoxicillin
and 11.6% with cefcapene pivoxil.[7] It is important to note that this study focused on
prophylaxis rather than the treatment of active infections, and its retrospective nature has
inherent limitations.

Discussion and Conclusion

Cefcapene pivoxil demonstrates high clinical efficacy and a favorable safety profile in the
treatment of acute odontogenic infections, with an overall success rate exceeding 90% in a key
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clinical study.[1]
When compared to other standard treatments, the data suggests:

o Amoxicillin-clavulanate and clindamycin show comparable efficacy in the high 80s for
treating odontogenic infections.[4][5][6]

o While direct comparative trials are lacking, a retrospective prophylactic study indicated a
lower incidence of postoperative infection with amoxicillin compared to Cefcapene pivoxil.

[7]

The choice of antibiotic for odontogenic infections is a critical decision that must take into
account not only the clinical efficacy against the common polymicrobial nature of these
infections but also local antimicrobial resistance patterns and patient-specific factors.[2][3] The
increasing resistance to penicillins is a growing concern.[2][3]

For drug development professionals, the high efficacy and low incidence of adverse effects of
Cefcapene pivoxil suggest its potential as a valuable treatment option for odontogenic
infections. Future research should focus on direct, randomized controlled trials comparing
Cefcapene pivoxil with amoxicillin-clavulanate and clindamycin to definitively establish its
position in the therapeutic armamentarium for odontogenic infections.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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